3-Amino-1,2,2-trimethylcyclobutanol

• CAS RN: 1799579-91-1
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: 3-amino-1,2,2-trimethylcyclobutan-1-ol
• InChI: InChI=1S/C7H15NO/c1-6(2)5(8)4-7(6,3)9/h5,9H,4,8H2,1-3H3
• InChI Key: PVHDDOZUEQJZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1(C)O)N)C

Description

3-Amino-1,2,2-trimethylcyclobutanol is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl (3-hydroxy-2,2,3-trimethylcyclobutyl)carbamate (1.0 equiv.) in anhydrous DCM (0.5 M) was added trifluoroacetic acid (1.0 M) at 0° C. and the mixture was stirred at room temperature for 30 min. After removal of the volatile solvents, the residue was neutralized by ammonia MeOH solution and the final resulting mixture was concentrated to give the crude title product which was used for the next step without further purification. MS (ESI) m/z 130.1 [M+H]+.